N-(1-(furan-3-yl)propan-2-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[1-(furan-3-yl)propan-2-yl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H19NO4/c1-12(9-13-7-8-20-10-13)17-16(18)11-21-15-6-4-3-5-14(15)19-2/h3-8,10,12H,9,11H2,1-2H3,(H,17,18)
• InChI Key: OLQMLSQIVGDOJR-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=COC=C1)NC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

N-(1-(furan-3-yl)propan-2-yl)-2-(2-methoxyphenoxy)acetamide, also known as Compound A, is a synthetic compound that has gained attention in recent years due to its potential use in scientific research.

Scientific Research Applications

Organometallic Reactions and Mechanistic Studies

Mechanistic studies on the reaction of chromium carbene complexes with acetylenes highlight the formation of furan and phenol products. These reactions demonstrate the construction of new aromatic nuclei and offer insights into the mechanisms of furan formation, which could be relevant for understanding reactions involving N-(1-(furan-3-yl)propan-2-yl)-2-(2-methoxyphenoxy)acetamide derivatives (J. Mccallum et al., 1988).

Synthesis and Pharmacological Evaluation

Research into the synthesis and pharmacological evaluation of furfurylthio and furfurylsulfinyl acetamide derivatives with heteroaromatic rings demonstrates the potential for creating compounds with specific biological activities. This area of study explores structure-activity relationships and the importance of specific functional groups in modulating biological effects, which could be pertinent to derivatives of N-(1-(furan-3-yl)propan-2-yl)-2-(2-methoxyphenoxy)acetamide (N. Hirakawa et al., 1998).

Antifungal Activity

The synthesis and evaluation of 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives for antifungal effects against various fungi species demonstrate the application of furan and acetamide derivatives in developing new antifungal agents. This research indicates the potential for chemical modification to enhance antifungal activity, suggesting a pathway for the development of novel antifungal compounds based on the N-(1-(furan-3-yl)propan-2-yl)-2-(2-methoxyphenoxy)acetamide structure (Zafer Asım Kaplancıklı et al., 2013).

Catalysis and Synthetic Applications

Studies on catalytic hydrogenation and synthesis techniques involving furan and acetamide derivatives shed light on efficient methods for producing compounds with potential therapeutic applications. For instance, catalytic hydrogenation has been explored for the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, an intermediate in the production of various compounds. Such methodologies could be applicable to the synthesis and modification of N-(1-(furan-3-yl)propan-2-yl)-2-(2-methoxyphenoxy)acetamide derivatives, offering a pathway to explore their potential applications further (Zhang Qun-feng, 2008).